Cas no 338777-36-9 (4-chloro-N-(3-cyanothiophen-2-yl)benzamide)

338777-36-9 structure
Product Name:4-chloro-N-(3-cyanothiophen-2-yl)benzamide
CAS No:338777-36-9
Molecular Formula:C12H7ClN2OS
Molecular Weight:262.714780092239
CID:6786974
PubChem ID:3809551
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Properties
Names and Identifiers
-
- 5N-815
- MFCD01316170
- 338777-36-9
- AKOS001380296
- 4-chloro-N-(3-cyano-2-thienyl)benzenecarboxamide
- 4-chloro-N-(3-cyanothiophen-2-yl)benzamide
-
- InChIKey: UVKHKMHWWOHXAZ-UHFFFAOYSA-N
- Inchi: 1S/C12H7ClN2OS/c13-10-3-1-8(2-4-10)11(16)15-12-9(7-14)5-6-17-12/h1-6H,(H,15,16)
- SMILES: ClC1C=CC(=CC=1)C(NC1=C(C#N)C=CS1)=O
Computed Properties
- Exact Mass: 261.9967617g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 261.9967617g/mol
- Heavy Atom Count: 17
- Complexity: 333
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 81.1Ų
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630176-1mg |
4-Chloro-N-(3-cyanothiophen-2-yl)benzamide |
338777-36-9 | 98% | 1mg |
¥473.00 |
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Related Literature
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Wentao Wang,Yuchun Han,Mingyuan Gao,Yilin Wang CrystEngComm, 2013,15, 2648-2656
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Víctor González-Ruiz,Ana I. Olives,M. Antonia Martín Green Chem., 2013,15, 2558-2565
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Yilin Ge,Hongye Bai,Chunfa Li,Peng Guan,Linlan Wu,Dongbo Xu,Yuanzhi Hong,Weiqiang Fan,Weidong Shi New J. Chem., 2017,41, 3460-3465
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W. Chen,M. Y. Zhang,X. T. Zhang,H. Gao,J. Wen CrystEngComm, 2014,16, 1201-1206
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Yucong Ma,Wanying Liu,Xiangwei Kong New J. Chem., 2019,43, 1943-1955
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Chenhui Zhu,Xiaohong Cheng,Carsten Tschierske,Joseph E. Maclennan,Noel A. Clark Soft Matter, 2011,7, 9978-9982
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10. Biochemical
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